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- InChI:
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InChI=1S/C45H64N8O10/c1-23(2)19-31(46)39(56)50-37(25(5)6)43(60)51-36(24(3)4)42(59)49-34(20-27-14-16-29(55)17-15-27)44(61)53-18-10-13-35(53)41(58)48-33(40(57)52-38(26(7)54)45(62)63)21-28-22-47-32-12-9-8-11-30(28)32/h8-9,11-12,14-17,22-26,31,33-38,47,54-55H,10,13,18-21,46H2,1-7H3,(H,48,58)(H,49,59)(H,50,56)(H,51,60)(H,52,57)(H,62,63)/t26-,31+,33+,34+,35+,36+,37+,38+/m1/s1
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Spinorphin is a heptapeptide inhibitor of the enkephalin-degrading enzymes aminopeptidase, dipeptidyl aminopeptidase, angiotensin-converting enzyme (ACE), and enkephalinase (IC50s = 3.3, 1.4, 2.4, and 10 µg/ml, respectively, for the monkey brain enzymes). It is selective for these enzymes over human serum aminopeptidase A (IC50 = >100 µg/ml), as well as porcine kidney aminopeptidase B, aminopeptidase M, dipeptidyl peptidase 1 (DPP-1), DPP-2, DPP-3, and DPP-4 (IC50s = >55 µg/ml for all). Spinorphin inhibits chemotaxis, production of reactive oxygen species (ROS), and exocytosis of glucuronidase and collagenase in polymorphonuclear neutrophils (PMNs). It potentiates enkephalin-induced action potentials in rat hippocampal slices. Spinorphin (5 µg/animal) enhances the antinociceptive effects of Leu-enkephalin in mice.
Spinorphin belongs to the class of organic compounds kn...